Cas no 4448-87-7 (4-methyl-N-({4-[(propanoylcarbamothioyl)amino]phenyl}carbamothioyl)benzamide)
4448-87-7 structure
Product Name:4-methyl-N-({4-[(propanoylcarbamothioyl)amino]phenyl}carbamothioyl)benzamide
CAS No:4448-87-7
MF:C19H20N4O2S2
MW:400.517701148987
CID:1516313
PubChem ID:1306540
Update Time:2025-04-21
4-methyl-N-({4-[(propanoylcarbamothioyl)amino]phenyl}carbamothioyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-N-({4-[(propanoylcarbamothioyl)amino]phenyl}carbamothioyl)benzamide
- 4-Methyl-N-({4-[(propionylcarbamothioyl)amino]phenyl}carbamothioyl)benzamide
- benzamide, 4-methyl-N-[[[4-[[[(1-oxopropyl)amino]thioxomethyl]amino]phenyl]amino]thioxomethyl]-
- 4-methyl-N-[[4-(propanoylcarbamothioylamino)phenyl]carbamothioyl]benzamide
- MLS000662408
- HMS2621D07
- STK134630
- 4-methyl-N-{[(4-{[(propionylamino)carbonothioyl]amino}phenyl)amino]carbonothioyl}benzamide
- 4448-87-7
- AKOS003209349
- SMR000292184
- CHEMBL1336465
- DTXSID70361690
-
- Inchi: 1S/C19H20N4O2S2/c1-3-16(24)22-18(26)20-14-8-10-15(11-9-14)21-19(27)23-17(25)13-6-4-12(2)5-7-13/h4-11H,3H2,1-2H3,(H2,20,22,24,26)(H2,21,23,25,27)
- InChI Key: QNNVAGNKCAAATK-UHFFFAOYSA-N
- SMILES: S=C(NC(C1C=CC(C)=CC=1)=O)NC1C=CC(=CC=1)NC(NC(CC)=O)=S
Computed Properties
- Exact Mass: 400.103
- Monoisotopic Mass: 400.103
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 554
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 146Ų
Experimental Properties
- Density: 1.358
- Refractive Index: 1.713
- PSA: 82.26
4-methyl-N-({4-[(propanoylcarbamothioyl)amino]phenyl}carbamothioyl)benzamide Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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